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Compound of Interest

Compound Name: 5-Acetyloxindole

Cat. No.: B1336615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information and handling

precautions for 5-Acetyloxindole (CAS No. 64483-69-8). The content is intended to support

researchers, scientists, and drug development professionals in implementing safe laboratory

practices when working with this compound. This document synthesizes available safety data,

outlines relevant experimental methodologies for hazard assessment, and provides visual

workflows for risk management and handling procedures.

GHS Hazard Classification and Statements
5-Acetyloxindole has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The following pictograms and hazard

statements summarize the potential risks associated with this compound.

Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicological Data
Comprehensive toxicological studies providing specific quantitative data such as LD50 (lethal

dose, 50%) and LC50 (lethal concentration, 50%) for 5-Acetyloxindole are not publicly

available at the time of this publication. The Safety Data Sheet for 5-Acetyloxindole explicitly

states "no data available" for these metrics.

In the absence of specific experimental values for 5-Acetyloxindole, the following table

outlines the GHS classification criteria for the assigned hazard statements. This provides a

basis for understanding the potential toxicity of the compound.
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Hazard Statement
GHS Hazard Class &
Category

GHS Classification Criteria
(for the assigned category)

H302
Acute toxicity, oral (Category

4)

Acute Toxicity Estimate (ATE)

for oral exposure: > 300 and ≤

2000 mg/kg body weight.

H315
Skin corrosion/irritation

(Category 2)

Causes reversible skin

irritation. Mean score of ≥ 2.3

and ≤ 4.0 for erythema/eschar

or for oedema in at least 2 of 3

tested animals.

H319
Serious eye damage/eye

irritation (Category 2A)

Causes reversible eye irritation

within 21 days. Mean score of

≥ 1 for corneal opacity or iritis,

or ≥ 2 for conjunctival redness

or chemosis in at least 2 of 3

tested animals.

H335

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

Transient target organ effects

(respiratory tract irritation) for

which a chemical may not

meet the criteria to be

classified in Categories 1 or 2.

Experimental Protocols for Hazard Assessment
While specific experimental data for 5-Acetyloxindole is not available, the following sections

describe the standard OECD (Organisation for Economic Co-operation and Development)

guidelines for the experimental protocols that would be employed to determine the GHS hazard

classifications.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance.
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Principle: A stepwise procedure is used where a small group of animals (typically three

female rats) is dosed at a defined starting level. The outcome of this first step (number of

animals surviving or moribund) determines the next step, which could involve dosing another

group of animals at a lower or higher dose level.

Animal Model: Healthy, young adult female rats are the preferred species.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage using a stomach tube or a

suitable intubation cannula.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Body weight is recorded weekly.

At the end of the study, all animals are subjected to gross necropsy.

Classification: The substance is classified into one of the GHS categories based on the

number of animals that die at specific dose levels.

Acute Dermal Irritation (OECD Guideline 404)[1]
This guideline describes the procedure for assessing the potential of a substance to cause skin

irritation.[1]

Principle: The test substance is applied to a small area of the skin of an experimental animal,

and the degree of irritation is observed and scored over a specified period.[1]

Animal Model: The albino rabbit is the recommended species.[1]

Procedure:

Approximately 24 hours before the test, the fur is removed from the dorsal area of the

animal.
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The test substance (0.5 g or 0.5 mL) is applied to a small area of the skin and covered

with a gauze patch.

The patch is removed after a 4-hour exposure period.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

The severity of the skin reactions is scored according to a standardized scale.

Classification: The substance is classified as a skin irritant if it produces reversible

inflammatory changes in the skin.[1]

Acute Eye Irritation (OECD Guideline 405)[2][3][4][5]
This test is designed to evaluate the potential of a substance to cause eye irritation or damage.

[2][3][4][5]

Principle: A single dose of the test substance is applied to one eye of an experimental

animal, with the untreated eye serving as a control. The degree of eye irritation is then

evaluated by scoring lesions of the cornea, iris, and conjunctiva.[2][3][4][5]

Animal Model: The albino rabbit is the preferred species.[2]

Procedure:

The test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival sac of

one eye.[2][3]

The eyes are examined at 1, 24, 48, and 72 hours after application of the test substance.

[3][5]

Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored

using a standardized system.[4]

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.[2][4]
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Acute Inhalation Toxicity (OECD Guideline 403)[6][7][8]
This guideline outlines the procedure for assessing the toxicity of a substance upon inhalation.

[6][7][8]

Principle: Animals are exposed to the test substance, typically for 4 hours, in a whole-body or

nose-only inhalation chamber. The concentration that is lethal to 50% of the test animals

(LC50) is determined.[8]

Animal Model: The rat is the preferred species.[8]

Procedure:

Groups of animals are exposed to different concentrations of the test substance as a gas,

vapor, or aerosol.

Animals are observed for signs of toxicity during and after exposure for a period of 14

days.

Mortality, clinical signs, and body weight changes are recorded.

A gross necropsy is performed on all animals.

Classification: The substance is classified into a GHS category based on its LC50 value.[8]

Handling Precautions and Risk Management
Given the hazardous properties of 5-Acetyloxindole, a thorough risk assessment should be

conducted before any handling. The following workflows and precautions are recommended.

Chemical Risk Assessment Workflow
A systematic approach to risk assessment is crucial for ensuring laboratory safety. The

following diagram illustrates a general workflow for assessing and mitigating the risks

associated with handling chemical compounds like 5-Acetyloxindole.
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Chemical Risk Assessment Workflow

Risk Assessment

Control Implementation

Review and Monitoring

Identify Hazards
(Review SDS for 5-Acetyloxindole)

Evaluate Risks
(Consider quantity, frequency of use, and procedure)

Determine Control Measures
(Based on Hierarchy of Controls)

Engineering Controls
(e.g., Fume hood, ventilated enclosure)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment (PPE)
(e.g., Gloves, safety glasses, lab coat)

Implement Controls and Perform Work

Review and Monitor Effectiveness
(Regularly review procedures and controls)

Re-assess if changes occur

Click to download full resolution via product page

Caption: A workflow for assessing and managing the risks of handling 5-Acetyloxindole.
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Recommended Handling Procedures for Powdered 5-
Acetyloxindole
As 5-Acetyloxindole is a solid, likely in powdered form, specific precautions should be taken to

minimize inhalation and dermal exposure. The hierarchy of controls should be applied to

determine the most effective safety measures.
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Hierarchy of Controls for Handling Powdered 5-Acetyloxindole

Control Measures (Most to Least Effective)

Elimination/Substitution
(Use a safer alternative if possible)

Engineering Controls
(Use a chemical fume hood or ventilated balance enclosure)

Administrative Controls
(Develop Standard Operating Procedures (SOPs), provide training, designate work areas)

Personal Protective Equipment (PPE)
(Wear appropriate gloves, safety glasses with side shields, and a lab coat)

Safe Handling Achieved

Least
Effective

Task: Weighing/Handling
5-Acetyloxindole Powder

Most
Effective

Click to download full resolution via product page

Caption: A hierarchy of controls for the safe handling of powdered 5-Acetyloxindole.
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Specific Handling Precautions
Engineering Controls:

Always handle 5-Acetyloxindole in a well-ventilated area.

Use a certified chemical fume hood, especially when handling the powder, to avoid the

formation and inhalation of dust and aerosols.

For weighing, a ventilated balance enclosure is recommended.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety glasses with side shields or goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves

immediately if they become contaminated.

Respiratory Protection: If engineering controls are not sufficient to control airborne

concentrations, a NIOSH-approved respirator may be necessary.

Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where 5-Acetyloxindole is handled.

Remove contaminated clothing and wash it before reuse.

Storage and Disposal
Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.
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Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Do not allow the chemical to enter drains or waterways.

First-Aid Measures
If Swallowed: Rinse mouth. Get medical help.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off

contaminated clothing and wash it before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help

if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

This technical guide is intended to provide comprehensive safety information based on

currently available data. It is the responsibility of the user to conduct a thorough risk

assessment for their specific experimental conditions and to ensure that all appropriate safety

precautions are in place. Always consult the most recent Safety Data Sheet for 5-
Acetyloxindole before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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